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Compound of Interest

Compound Name: Imidazole-4-methanol

Cat. No.: B184089

The GHS provides a standardized, logical framework for defining and communicating the
health, physical, and environmental hazards of chemical substances. For a molecule like
Imidazole-4-methanol, which serves as a precursor in complex synthetic pathways,
understanding its GHS profile is critical. It dictates everything from storage and handling
protocols to the selection of personal protective equipment (PPE) and the design of safe
experimental procedures. The classification is not arbitrary; it is derived from available
toxicological and physicochemical data, and where data is absent, a precautionary approach is
warranted.

Consolidated GHS Hazard Profile for Imidazole-4-
methanol

Aggregated data from multiple suppliers and regulatory databases, including the European
Chemicals Agency (ECHA) and PubChem, presents a consistent hazard profile for Imidazole-
4-methanol.[1][2] The consensus classification is summarized below.
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This table represents a synthesis of information from multiple safety data sheets and chemical
databases.[1][2][3][4]

Deconstructing the Hazard Classifications:
Mechanistic Insights and Data Gaps

A senior scientist does not just accept a classification but seeks to understand its basis. The
hazards associated with Imidazole-4-methanol are rooted in its chemical structure and
reactivity.

Skin and Eye Irritation (H315 & H319)

The classification as a skin and eye irritant (Category 2) is the most consistently reported
hazard.[1][2][3][5]

o Expertise & Causality: The imidazole ring system is a nitrogen-containing heterocycle. Such
structures can often interact with biological macromolecules, and their slightly basic nature
can disrupt the pH of tissues, leading to irritation. While no specific animal test data (e.qg.,
Draize test) is cited in many publicly available safety data sheets, this classification is
consistently applied by suppliers, suggesting it is based on either historical data, structural
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analogy to other irritating imidazoles, or a consensus from pooled notification data submitted
to regulatory bodies like ECHA.[1][3] For researchers, this means direct contact with the
solid powder or solutions must be scrupulously avoided.

Respiratory Tract Irritation (H335)

The specific targeting of the respiratory system upon a single exposure is a critical aspect of
this compound's hazard profile.[1][2][6]

o Expertise & Causality: Imidazole-4-methanol is a fine crystalline solid at room temperature.
[3][7] This physical form makes it highly susceptible to aerosolization, creating an inhalation
risk. The H335 classification indicates that inhalation of the dust can lead to irritation of the
nose, throat, and lungs.[7] This is a common hazard for fine organic powders and is
particularly relevant for this molecule given its inherent irritating properties. The causality is
direct: inhaled particles deposit on the mucous membranes of the respiratory tract, where
they can elicit an inflammatory response.

Trustworthiness Through Acknowledging Data Gaps

A key aspect of a trustworthy assessment is recognizing what is not known. For Imidazole-4-
methanol, there is a notable lack of publicly available data for several critical GHS endpoints[3]

[6]:

Acute Toxicity (Oral, Dermal, Inhalation LD50/LC50)

Germ Cell Mutagenicity

Carcinogenicity

Reproductive Toxicity

This absence of data does not imply an absence of hazard. It signifies that these specific
toxicological properties have not been fully investigated or reported in accessible literature.[6]
Therefore, from a risk management perspective, a conservative approach is required. The
compound should be handled as a substance of unknown long-term toxicity, reinforcing the
need for stringent containment and PPE.
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From Classification to Practice: A Self-Validating
Experimental Protocol

The GHS classification directly informs safe laboratory practice. The following protocol for a
common laboratory task—weighing and preparing a stock solution—integrates the hazard data
into a self-validating workflow that minimizes exposure.

Protocol: Safe Weighing and Solubilization of Imidazole-
4-methanol

Objective: To accurately weigh 100 mg of solid Imidazole-4-methanol and prepare a 10
mg/mL stock solution in an appropriate solvent.

Methodology:
e Preparation (P264, P271):

o Work exclusively within a certified chemical fume hood or a ventilated balance enclosure
to control airborne dust.[2][3] This directly mitigates the H335 respiratory irritation hazard.

o Ensure an eyewash station and safety shower are accessible and unobstructed, a
standard practice validated by the H315 and H319 classifications.[8]

o Wash hands thoroughly before starting the procedure.[2]
o Personal Protective Equipment (PPE) (P280):

o Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves for tears or holes
before use.[2] This is the primary control for preventing skin contact (H315).

o Wear safety glasses with side shields or, preferably, chemical splash goggles. This is
mandatory to protect against accidental eye contact (H319).[2]

o A standard laboratory coat must be worn and fully fastened.

 Aliquotting the Reagent (P261):

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b184089?utm_src=pdf-body
https://www.benchchem.com/product/b184089?utm_src=pdf-body
https://www.benchchem.com/product/b184089?utm_src=pdf-body
https://www.echemi.com/sds/imidazole-4-methanol-pid_Rock26319.html
https://www.chemicalbook.com/msds/imidazole-4-methanol.htm
https://www.fishersci.com/store/msds?partNumber=AC204870010&countryCode=US&language=en
https://www.echemi.com/sds/imidazole-4-methanol-pid_Rock26319.html
https://www.echemi.com/sds/imidazole-4-methanol-pid_Rock26319.html
https://www.echemi.com/sds/imidazole-4-methanol-pid_Rock26319.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Use a spatula to carefully transfer the desired amount of Imidazole-4-methanol powder
from the reagent bottle to a tared weigh boat on an analytical balance.

o Perform all transfers slowly and deliberately to minimize dust generation. Avoid any action
that could aerosolize the powder, directly addressing the "Avoid breathing dust” precaution
(P261).[2][3]

o Promptly and securely close the main reagent bottle after removing the required amount.
e Solubilization and Transfer:

o Carefully transfer the weighed powder into an appropriate volumetric flask or vial.

o Add the chosen solvent, cap the container, and mix until the solid is fully dissolved.
» Decontamination and Waste Disposal (P501):

o Wipe the spatula, weigh boat, and any contaminated surfaces with a solvent-dampened
cloth.

o Dispose of the weigh boat and cleaning materials in a designated solid chemical waste
container.

o Contaminated gloves should be removed carefully (without touching the outer surface with
bare hands) and discarded into the appropriate waste stream.

o Wash hands thoroughly with soap and water after the procedure is complete.[2]

Visualizing the GHS Hazard Identification Workflow

To provide a conceptual understanding of the classification process, the following diagram
illustrates the logical flow from data acquisition to the final GHS label elements for a substance
like Imidazole-4-methanol.
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Caption: GHS hazard classification workflow for a chemical substance.

Conclusion
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The GHS classification of Imidazole-4-methanol as a skin, eye, and respiratory irritant
provides clear and actionable guidance for its safe handling. The identified hazards are
manageable through standard laboratory controls, including the use of ventilated enclosures
and appropriate PPE. For the responsible scientist, the absence of data on chronic toxicity
endpoints serves as a crucial reminder to employ a precautionary principle, treating the
compound with the respect it deserves until a more complete toxicological profile is
established. Adherence to these GHS-derived protocols is not an impediment to research but a
fundamental component of conducting robust, reproducible, and safe science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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